Cas no 2165928-20-9 (1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)-)

• Product Name: 1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)-
• CAS No: 2165928-20-9
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6036438
• PubChem ID: 165661948
• Update Time: 2025-05-20

1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)-
• 2165928-20-9
• (R)-4-Acetyl-1,4-oxazepane-2-carboxylic acid
• (2R)-4-acetyl-1,4-oxazepane-2-carboxylic acid
• EN300-37419336

• Inchi： 1S/C8H13NO4/c1-6(10)9-3-2-4-13-7(5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)/t7-/m1/s1
• InChI Key： CFKVVJAKDIAYDZ-SSDOTTSWSA-N
• SMILES： O1CCCN(C(C)=O)C[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 413.3±45.0 °C(Predicted)
• pka: 2.99±0.20(Predicted)

Additional information on 1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)-

1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)-: A Comprehensive Overview

1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)- is a compound with the CAS Registry Number 2165928-20-9. This compound belongs to the class of oxazepines, which are seven-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The 1,4-oxazepine framework is a derivative of the benzodiazepine family, but with a different substitution pattern and functional groups. The 4-acetylhexahydro designation indicates the presence of an acetyl group at the 4-position and a hexahydro structure, suggesting partial saturation within the ring system. The (2R) configuration specifies the stereochemistry at the second carbon atom, highlighting the importance of chirality in this compound.

The synthesis of 1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)- involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis have enabled the construction of this chiral oxazepine derivative with high enantiomeric excess. Researchers have employed methods such as organocatalytic asymmetric cycloadditions and transition-metal-catalyzed reactions to achieve the desired stereochemistry. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

From a pharmacological perspective, 1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)- has shown potential as a modulator of GABA receptors. GABA receptors are critical targets in the treatment of anxiety disorders, epilepsy, and other central nervous system (CNS) conditions. Studies have demonstrated that this compound exhibits selective binding to GABA receptor subtypes, making it a promising candidate for drug development. Preclinical trials have revealed its ability to reduce anxiety-like behaviors in animal models without inducing sedation or tolerance, which are common side effects associated with traditional benzodiazepines.

Recent research has also explored the use of 1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)- as a tool for studying neuroplasticity and synaptic transmission. Its unique chemical structure allows for selective modulation of ion channels and neurotransmitter release mechanisms. This has led to insights into its potential role in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier efficiently has been validated through in vivo studies using advanced imaging techniques.

The structural features of 1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)-, particularly its partially saturated ring system and stereochemistry at the second carbon atom, contribute significantly to its pharmacokinetic properties. Computational modeling studies have revealed that these features enhance its solubility and bioavailability while minimizing off-target effects. These findings underscore the importance of rational drug design in optimizing therapeutic agents derived from oxazepine frameworks.

In conclusion, 1,4-Oxazepine-2-carboxylic acid, 4-acetylhexahydro-, (2R)- represents a novel advancement in heterocyclic chemistry with promising applications in neuroscience and pharmacology. Its unique structure and stereochemistry provide a foundation for further exploration into its therapeutic potential. As research continues to uncover new insights into its mechanisms of action and efficacy, this compound stands at the forefront of innovative drug development strategies aimed at addressing unmet medical needs.